Cas no 953249-45-1 (N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide)

• Product Name: N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide
• CAS No: 953249-45-1
• MF: C₂₂H₂₆FN₃O₂
• MW: 383.45914888382
• CID: 6476362
• PubChem ID: 16886867
• Update Time: 2025-07-21

N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide
• AKOS024489545
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• N1-((1-benzylpiperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide
• CCG-296944
• F5016-0382
• N-[(1-benzylpiperidin-4-yl)methyl]-N'-(3-fluoro-4-methylphenyl)ethanediamide
• 953249-45-1

• Inchi： 1S/C22H26FN3O2/c1-16-7-8-19(13-20(16)23)25-22(28)21(27)24-14-17-9-11-26(12-10-17)15-18-5-3-2-4-6-18/h2-8,13,17H,9-12,14-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： MDSOKXFZCRIWNO-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(C(NCC1CCN(CC2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 383.20090524g/mol
• Monoisotopic Mass: 383.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide

Professional Introduction to N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 953249-45-1)

N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 953249-45-1, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The molecular formula and structural arrangement of this compound contribute to its distinct pharmacological profile, making it a subject of intense interest among researchers.

The compound's structure incorporates several key functional groups, including a benzylpiperidine moiety and a 3-fluoro-4-methylphenyl substituent, which are known to play crucial roles in modulating biological activity. The presence of these groups not only influences the compound's solubility and metabolic stability but also enhances its interaction with biological targets. Such features are particularly valuable in the design of drugs targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological conditions, such as Alzheimer's disease and Parkinson's disease. N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide has emerged as a promising candidate in this area due to its ability to interact with specific neurotransmitter receptors. Studies have demonstrated that the compound can modulate the activity of enzymes and receptors involved in neurotransmission, potentially leading to improved cognitive function and reduced symptomatology in patients with neurodegenerative diseases.

The pharmacological properties of this compound have been extensively studied in preclinical models. Research has shown that it exhibits significant binding affinity for certain neurotransmitter receptors, including those for dopamine and serotonin. These interactions are critical for the compound's potential therapeutic effects, as they allow it to influence neural signaling pathways associated with mood regulation, pain perception, and motor control. The fluorine atom in the 3-fluoro-4-methylphenyl group is particularly noteworthy, as it enhances the compound's metabolic stability and binding affinity, making it a more effective pharmacological agent.

Moreover, the structural features of N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide contribute to its favorable pharmacokinetic profile. The compound demonstrates good oral bioavailability and moderate tissue distribution, which are essential characteristics for any drug candidate intended for clinical use. Additionally, its chemical stability under various physiological conditions ensures that it remains effective throughout its intended duration of action.

The synthesis of N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates, such as 1-benzylpiperidine and 3-fluoro-4-methylphenylamine, which are then coupled using appropriate coupling reagents. The final step involves the formation of the ethanediamide linkage, which is achieved through condensation reactions under controlled conditions.

The development of efficient synthetic routes is crucial for the large-scale production of this compound. Researchers have focused on optimizing synthetic pathways to improve yield, purity, and cost-effectiveness. Advances in catalytic methods and green chemistry principles have enabled the synthesis of N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide with minimal environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, N-(1-benzylpiperidin-4-yl)methyl-N'-(3-fluoro-4-methylphenyl)ethanediamide (CAS No. 953249-45-1) is a highly promising compound with significant potential in the treatment of neurological and inflammatory disorders. Its unique molecular structure, characterized by key functional groups such as benzylpiperidine and 3-fluoro-4-methylphenyl, contributes to its distinct pharmacological properties. Ongoing research continues to explore its therapeutic applications, with promising results suggesting its efficacy in modulating neurotransmitter activity and improving patient outcomes.